Cas no 2227730-40-5 ((1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid)

• Product Name: (1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid
• CAS No: 2227730-40-5
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5810462
• PubChem ID: 139023994
• Update Time: 2023-12-28

(1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid
• 2227730-40-5
• EN300-1875715
• rac-(1R,2S)-2-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(19)16-10-6-4-9(5-7-10)11-8-12(11)13(17)18/h9-12H,4-8H2,1-3H3,(H,16,19)(H,17,18)/t9?,10?,11-,12+/m0/s1
• InChI Key： QMTXJASSBANVDA-MMVSWEMESA-N
• SMILES： OC([C@@H]1C[C@H]1C1CCC(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų